![molecular formula C11H16BrO3P B1337983 Diethyl 2-bromobenzylphosphonate CAS No. 63909-55-7](/img/structure/B1337983.png)
Diethyl 2-bromobenzylphosphonate
Overview
Description
Diethyl 2-bromobenzylphosphonate is a chemical compound that is part of a broader class of organophosphorus compounds. These compounds are characterized by the presence of a phosphonate group attached to an aromatic ring that carries a bromine atom. The interest in such compounds is due to their utility in various chemical reactions and potential applications in material science, medicinal chemistry, and as intermediates in organic synthesis.
Synthesis Analysis
The synthesis of this compound derivatives can be achieved through different routes. One method involves the reaction of O,O'-Diethyl α-lithiomethylphosphonate with organic dihalides, which can lead to the formation of compounds like diethyl benzylphosphonates . Another approach is the bromodecarboxylation of (E)-3-aryl-2-(diethoxyphosphoryl)acrylic acids, which provides a facile route to diethyl arylethynylphosphonates . Additionally, controlled monohalogenation of phosphonates has been developed as a new route to synthesize pure α-monohalogenated diethyl benzylphosphonates .
Molecular Structure Analysis
The molecular structure of this compound-related compounds can be complex, as seen in the tetrameric nickel(II) complex with diethyl 1-hydroxyiminobenzylphosphonate. In this complex, the diethyl 1-hydroxyiminobenzylphosphonate acts as a chelating ligand, coordinating with nickel ions to form a tetrameric structure .
Chemical Reactions Analysis
This compound and its derivatives participate in various chemical reactions. For instance, diethyl bromodifluoromethylphosphonate, a related compound, is used as a difluorocarbene precursor for the difluoromethylation of phenols and thiophenols . The enzymatic resolution of 3-bromo-cyclohept-2-enol has been applied to determine the absolute configuration of diethyl (3-hydroxy-cyclohept-1-enyl)phosphonate, showcasing the chiral nature of some of these compounds .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound derivatives are influenced by their molecular structure. For example, the tetrameric nickel(II) complex mentioned earlier exhibits octahedral coordination and contains bridging hydroxyl groups, which could affect its solubility and reactivity . The reactivity of these compounds is also highlighted in the synthesis of metabolites of diethyl 4-[(4-bromo-2-cyanophenyl)carbamoyl]benzylphosphonate, where the major metabolic pathway involves the mono-hydrolysis of the diethyl phosphonate .
Scientific Research Applications
Synthesis and Anti-Platelet Aggregation Activity
Diethyl 2-bromobenzylphosphonate serves as a crucial precursor in the synthesis of substituted (E)-1,2-diarylethene compounds, which have been evaluated for their anti-platelet aggregation activities. This research highlighted the potential of these compounds as new candidates for anti-platelet aggregation agents, with certain compounds demonstrating potent activities. The structural confirmation of these synthesized compounds was achieved through various methods, including 1H NMR, IR, and MS, underscoring the compound's significance in medicinal chemistry research (C. Guohua, 2010).
Hybrid Organic-Inorganic Materials Synthesis
The compound has also been utilized in the synthesis of mixed metal-phosphonate materials, which exhibit a layered structure. These materials, synthesized using esters of this compound, could offer hybrid organic-inorganic materials with improved thermal stability and larger porosity compared to traditional materials. This application demonstrates the compound's utility in creating advanced materials with potential industrial applications (B. Moreau, P. Jaffrès, D. Villemin, 2002).
Antimalarial Drug Synthesis
Another significant application of this compound is in the synthesis of the antimalarial drug FR900098. The compound was used as a starting material in a synthetic route involving the nitroso-ene reaction, highlighting its role in the development of life-saving medications. This synthesis approach simplifies the preparative scheme and emphasizes the compound's versatility in pharmaceutical synthesis (A. Fokin et al., 2007).
Facile Route to Arylethynylphosphonates
This compound has been used in bromodecarboxylation reactions to produce (Z)-2-aryl-1-bromovinyl-phosphonates, which are useful for the synthesis of arylethynylphosphonates. This application showcases the compound's utility in organic synthesis, providing a facile route to valuable chemical intermediates (H. Krawczyk, Ł. Albrecht, 2007).
Multicatalytic Synthesis Approach
Moreover, this compound has facilitated a tandem four-component reaction, leading to the efficient synthesis of 1,2-dihydroisoquinolin-1-ylphosphonate. This multicatalytic synthesis approach underscores the compound's utility in complex organic transformations, enabling the creation of pharmacologically relevant structures with high efficiency (Haibo Zhou et al., 2009).
Mechanism of Action
Target of Action
Related compounds such as diethyl phosphonate have been shown to interact with targets like diacylglycerol acyltransferase/mycolyltransferase ag85c and cholinesterase .
Mode of Action
It’s known that phosphonates can interact with their targets by mimicking the tetrahedral intermediate of the reaction they inhibit, thereby preventing the reaction from proceeding .
Biochemical Pathways
Related compounds have been used in the synthesis of various organic compounds, indicating that they may participate in a variety of biochemical reactions .
Result of Action
Related compounds have been used in the synthesis of various organic compounds, suggesting that they may have a wide range of potential effects .
Safety and Hazards
properties
IUPAC Name |
1-bromo-2-(diethoxyphosphorylmethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16BrO3P/c1-3-14-16(13,15-4-2)9-10-7-5-6-8-11(10)12/h5-8H,3-4,9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOSRNZRYSLDCGZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(CC1=CC=CC=C1Br)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16BrO3P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90507432 | |
Record name | Diethyl [(2-bromophenyl)methyl]phosphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90507432 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
63909-55-7 | |
Record name | Diethyl [(2-bromophenyl)methyl]phosphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90507432 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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